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Compound of Interest

Compound Name: 3-Methylphthalic anhydride

Cat. No.: B1585439 Get Quote

An In-depth Technical Guide to 3-Methylphthalic Anhydride

This technical guide provides a comprehensive overview of the core properties, synthesis, and

safety information for 3-Methylphthalic anhydride, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
3-Methylphthalic anhydride is a solid organic compound with a molecular formula of C₉H₆O₃.

[1][2][3] It appears as a white to pale yellow or brown crystalline powder.[4][5][6][7] The

compound is sensitive to moisture and reacts with water.[2][3][5]
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Property Value Reference

CAS Number 4792-30-7 [1][2][4][8]

Molecular Formula C₉H₆O₃ [1][2][3][9]

Molecular Weight 162.14 g/mol [1][2][3]

IUPAC Name
4-methyl-2-benzofuran-1,3-

dione

Synonyms

4-Methyl-1,3-

isobenzofurandione, Phthalic

anhydride, 3-methyl-, 2,3-

Toluenedicarboxylic anhydride

[5][8]

Appearance
White to light yellow/orange or

pale brown powder/crystals
[4][5][6][7]

Physical Properties
Property Value Reference

Melting Point 112.0 - 121.0 °C [6]

114 - 118 °C [2][5][10]

115.0 - 119.0 °C [4]

119 - 121 °C [8]

Boiling Point 315.6 °C at 760 mmHg [1][5]

125 °C at 0.4 Torr [8]

Density 1.364 g/cm³ [5]

Flash Point 153.3 °C [5]

Water Solubility Reacts with water [2][3][5]

Vapor Pressure 0.0±0.7 mmHg at 25℃ [5]
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Synthesis and Reactivity
3-Methylphthalic anhydride is a versatile intermediate in organic synthesis. It can be

synthesized via a Diels-Alder reaction followed by dehydration.[11][12][13] It is noted for its use

as a biobased replacement for petrochemical phthalic anhydride in applications like coatings,

pigments, and polyurethanes.[14]

Experimental Protocol: Improved Synthesis
An improved synthesis method involves the Diels-Alder reaction of 2-methylfuran with maleic

anhydride, followed by aromatization of the resulting adduct to yield 3-methylphthalic
anhydride.[11] A 61% yield has been reported for the final product after recrystallization.[11]

Methodology:

Diels-Alder Reaction: 2-Methylfuran is reacted with maleic anhydride. This cycloaddition

forms the intermediate adduct, exo-cis-1-methyl-7-oxabicyclo[2.2.1]hept-5-ene-2,3-

dicarboxylic anhydride.[11]

Dehydration/Aromatization: The adduct is then treated with a dehydrating agent, such as

hydrogen bromide in acetic acid or sulfuric acid, to form the aromatic ring of the phthalic

anhydride derivative.[11][13]

Purification: The crude product is dried and can be purified by distillation under reduced

pressure (e.g., 125 °C at 0.4 mm).[11] Further purification is achieved by recrystallization

from a solvent mixture like benzene-petroleum ether to yield colorless crystals.[11]

Reactivity
Hydrolysis: As a cyclic anhydride, it reacts with water to form the corresponding dicarboxylic

acid, 3-methylphthalic acid.[3][5]

Alcoholysis: The anhydride ring can be opened by alcohols to form monoesters.[15]

Amine Reactions: It reacts with amines. For instance, its reaction with methylamine

hydrochloride yields 2,3-Dihydro-2,4-dimethyl-1H-isoindole-1,3-dione.[2][5]
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Synthesis Workflow Diagram
The synthesis of 3-Methylphthalic anhydride from biomass-derived precursors can be

visualized as a two-step process.
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Caption: Synthesis workflow for 3-Methylphthalic Anhydride.

Safety and Handling
3-Methylphthalic anhydride is classified as a hazardous chemical and requires careful

handling.[16]

Hazard Identification
The compound is associated with the following hazards:

Harmful if swallowed.[10]

Causes skin irritation.[10][17][18]
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Causes serious eye damage.[10]

May cause allergy or asthma symptoms or breathing difficulties if inhaled (respiratory

sensitization).[10][16]

May cause an allergic skin reaction.[10][16]

May cause respiratory irritation.[10][17]

Hazard Code Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.

H318/H319 Causes serious eye damage/irritation.

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.

H335 May cause respiratory irritation.

References for table:[10][17][18]

Handling and Storage
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

It is moisture-sensitive and should be stored under a dry inert gas like nitrogen.[1]

Recommended long-term storage is at 2°C - 8°C.[1]

Handling:

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[10][16][18]
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Ensure adequate ventilation and use a dust respirator if necessary.[16][18]

Eyewash stations and safety showers should be readily accessible.[16]

First Aid Measures:

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes

and seek medical attention.[16][17]

Skin Contact: Wash off immediately with plenty of water.[16] If irritation persists, consult a

physician.[16]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and get medical attention.[16][17]

Ingestion: Clean mouth with water and then drink plenty of water. Do not induce vomiting and

seek medical attention.[10][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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